Cas no 42438-89-1 (Pinostilbene)

• Product Name: Pinostilbene
• CAS No: 42438-89-1
• MF: C₁₅H₁₄O₃
• MW: 242.2699
• MDL: MFCD12407153
• CID: 324655
• PubChem ID: 135727190
• Update Time: 2025-10-08

Pinostilbene Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[(1E)-2-(4-hydroxyphenyl)ethenyl]-5-methoxy-
• Pinostilbene
• 3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-methoxyphenol
• 3,4'-Dihydroxy-5-methoxy-trans-stilbene
• 3-[(E)-2-(4-Hydroxyphenyl)vinyl]-5-methoxyphenol
• 3-methoxyresveratrol
• 4,3'-dihydroxy-5'-methoxystilbene
• 5,4'-dihydroxy-3-methoxystilbene
• mono-methylated resveratrol
• phenol (3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-methoxy
• Pinostilbene hydrate
• trans-3,4'-dihydroxy-5-methoxystilbene
• trans-Pinostilbene
• 3-[(1E)-2-(4-Hydroxyphenyl)ethenyl]-5-methoxyphenol
• 3, 4'-Dihydroxy-5-methoxystilbene
• 3-methoxy-4',5-dihydroxy-trans-stilbene
• resveratrol monomethyl ether
• trans-Pinostilbene hydrate
• 3,4'-Dihydroxy-5-methoxy-trans-stilbene hydrate
• 3-[(1E)-2-(4-hydroxyphenyl)ethenyl]-5-methoxyphenol hydrate
• NSC723532
• KUWZXOMQXYWKBS-NSCUHMNNSA-N
• BCP18618
• (E)-5-Methoxystilbene-3,4'-diol
• BDBM50252422
• trans-3,4'-d
• 3-[(E)-2-(4-hydroxyphenyl)vinyl]-5-methoxy-phenol
• A825900
• Phenol, 3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-methoxy-
• 3-[2-(4-hydroxyphenyl)ethenyl]-5-methoxyphenol
• C20154
• MFCD12407153
• CS-0023117
• SCHEMBL562335
• CHEBI:63672
• CHEMBL498917
• 3,4-Dihydroxy-5-methoxy-trans-stilbene
• DTXSID50420234
• 3-((1E)-2-(4-Hydroxyphenyl)ethenyl)-5-methoxyphenol
• Phenol, 3-(2-(4-hydroxyphenyl)ethenyl)-5-methoxy-
• NSC-723532
• 3-[2-(4-hydroxyphenyl)vinyl]-5-methoxy-phenol;Pinostilbene
• P1927
• Phenol, 3-((1E)-2-(4-hydroxyphenyl)ethenyl)-5-methoxy-
• 4PAK325BEM
• (e)-3-(4-hydroxystyryl)-5-methoxyphenol
• UNII-4PAK325BEM
• MFCD20527315
• SCHEMBL562336
• AS-56412
• Phenol, 3-(2-(4-hydroxyphenyl)ethenyl)-5-methoxy-, (E)-
• AKOS015915100
• 42438-89-1
• Q18388690
• Pinostilbene, trans-
• Z3210723812
• HY-N3059
• Phenol, 3-[2-(4-hydroxyphenyl)ethenyl]-5-methoxy-
• AC-7026
• 3-(2-(4-Hydroxyphenyl)ethenyl)-5-methoxyphenol
• 3,4'-Dihydroxy 5-methoxy trans-stilbene
• E-pinostilbene; Pinostilbene

• MDL： MFCD12407153
• Inchi： 1S/C15H14O3/c1-18-15-9-12(8-14(17)10-15)3-2-11-4-6-13(16)7-5-11/h2-10,16-17H,1H3/b3-2+
• InChI Key： KUWZXOMQXYWKBS-NSCUHMNNSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=C(/C(/[H])=C(\[H])/C2C([H])=C([H])C(=C([H])C=2[H])O[H])C=1[H])O[H]

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3.5
• Molecular Weight: 242.27

Experimental Properties

• Color/Form: Light brown flake solid
• Density: 1.252
• Melting Point: 117.0 to 121.0 deg-C
• Boiling Point: 454.3±33.0 °C at 760 mmHg
• Flash Point: 228.5±25.4 °C
• Refractive Index: 1.691
• Solubility: DMSO: ≥13mg/mL
• PSA: 49.69000
• LogP: 3.27680
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Pinostilbene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 37/38-41-50
• Safety Instruction： 26-39-61
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons